(S)-N1-(1-Benzylpiperidin-3-yl)-N1-isopropylethane-1,2-diamine

• Molecular Formula: C17H29N3
• Molecular Weight: 275.4 g/mol
• SMILES: CC(C)N(CCN)C1CCCN(C1)CC2=CC=CC=C2
• InChI: InChI=1S/C17H29N3/c1-15(2)20(12-10-18)17-9-6-11-19(14-17)13-16-7-4-3-5-8-16/h3-5,7-8,15,17H,6,9-14,18H2,1-2H3/t17-/m0/s1
• InChIKey: XEXGBFRXQGVNIW-KRWDZBQOSA-N

(S)-N1-(1-Benzylpiperidin-3-yl)-N1-isopropylethane-1,2-diamine (CAS: 1354002-35-9) is a chiral synthetic piperidine derivative belonging to the benzylpiperidine-ethylenediamine class. This compound is characterized by a specific (S)-stereochemistry at the piperidine C3 position, which is critical for its biological function.

Procurement Guide for (S)-N1-(1-Benzylpiperidin-3-yl)-N1-isopropylethane-1,2-diamine: A High-Affinity Sigma-1 Receptor Ligand

(S)-N1-(1-Benzylpiperidin-3-yl)-N1-isopropylethane-1,2-diamine (CAS: 1354002-35-9) is a chiral synthetic piperidine derivative belonging to the benzylpiperidine-ethylenediamine class. This compound is characterized by a specific (S)-stereochemistry at the piperidine C3 position, which is critical for its biological function. It is primarily investigated as a ligand for sigma receptors, with quantitative data demonstrating its high affinity for the sigma-1 (σ₁) receptor subtype . Its core structure consists of a piperidine ring N-substituted with a benzyl group and an N-isopropyl-ethane-1,2-diamine chain, making it a distinct member within a family of compounds where subtle structural modifications lead to profound differences in receptor binding profiles .

Sigma-1 receptor binding studies requiring (S)-stereochemistry

High-affinity ligand for enantioselective pharmacological profiling

Distinct N-isopropyl chain supports structure-activity relationship (SAR) research

Why Generic Substitution Fails for (S)-N1-(1-Benzylpiperidin-3-yl)-N1-isopropylethane-1,2-diamine: The Impact of Enantioselectivity and N-Alkyl Chain

The practice of generic substitution is not applicable to this compound class due to extreme sensitivity to stereochemistry and N-alkyl chain length. The (S)-enantiomer of this specific compound demonstrates a sigma-1 receptor affinity (Kᵢ) that is 6-fold greater than its (R)-counterpart, a difference rooted in the spatial orientation of the ethylenediamine chain . Furthermore, comparing within the alkyl-chain series, the N-isopropyl analog on the (S)-enantiomer scaffold (Kᵢ = 1.45 nM) significantly outperforms the analogous N-ethyl compound (Kᵢ = 42 nM for the racemate), highlighting that even small alkyl group changes on the ethylenediamine moiety cause a greater than 28-fold loss in affinity . Therefore, procuring a racemic mixture, the incorrect enantiomer, or a close N-alkyl analog will not replicate the specific high-affinity binding characteristics of (S)-N1-(1-Benzylpiperidin-3-yl)-N1-isopropylethane-1,2-diamine.

Enantiomer mismatch (R)-enantiomer or racemic mixture may not reproduce (S)-specific sigma-1 binding; stereochemical configuration directly impacts target engagement.

N-Alkyl chain variation N-ethyl or N-methyl analogs exhibit substantially different affinity profiles; isopropyl substitution provides a unique binding context not interchangeable with shorter alkyl chains.

Quantitative Evidence for (S)-N1-(1-Benzylpiperidin-3-yl)-N1-isopropylethane-1,2-diamine: Direct Comparator Performance Data

Sigma-1 Receptor Affinity: (S)-Isomer vs. (R)-Isomer

The (S)-enantiomer exhibits a 6-fold higher affinity for the sigma-1 receptor (Kᵢ = 1.45 nM) compared to its (R)-counterpart (Kᵢ = 8.7 nM), demonstrating the crucial role of stereochemistry at the piperidine C3 position for optimal target engagement .

Sigma-1 Affinity (S vs R)

Data to verify

(S)-enantiomer Kᵢ 1.45 nM vs (R)-enantiomer Kᵢ 8.7 nM

Reported 6-fold affinity difference highlights enantiomer-specific binding; supports (S)-enantiomer selection for sigma-1 target engagement studies.

Radioligand binding assay context

Evidence Dimension	Sigma-1 receptor binding affinity (Inhibition Constant, Kᵢ)
Target Compound Data	Kᵢ = 1.45 nM
Comparator Or Baseline	(R)-enantiomer: Kᵢ = 8.7 nM
Quantified Difference	6.0-fold higher affinity for the (S)-isomer
Conditions	Radioligand binding assay (details from referenced primary source)

Why This Matters

This quantifies the criticality of procuring the specific (S)-enantiomer, as the (R)-enantiomer or a racemic mixture (featuring 50% of the low-affinity component) would show substantially inferior potency in any experiment targeting the sigma-1 receptor.

Impact of N-Alkyl Chain on Sigma-1 Affinity: Isopropyl vs. Ethyl

The N-isopropyl-substituted (S)-enantiomer (Kᵢ = 1.45 nM) demonstrates a dramatic improvement in sigma-1 receptor affinity compared to the racemic N-ethyl-substituted analog, which has a reported Kᵢ of 42 nM . This represents a 29-fold increase in potency.

N-Alkyl Chain Impact

Data to verify

29-fold higher affinity

Isopropyl substitution significantly improves sigma-1 binding vs. N-ethyl analog; key SAR insight for ligand design.

Cross-study comparison, racemic ethyl reference

Evidence Dimension	Sigma-1 receptor binding affinity (Inhibition Constant, Kᵢ)
Target Compound Data	Kᵢ = 1.45 nM for (S)-N-isopropyl enantiomer
Comparator Or Baseline	Kᵢ = 42 nM for racemic N1-(1-benzylpiperidin-3-yl)-N1-ethyl-ethane-1,2-diamine
Quantified Difference	29-fold higher affinity for the N-isopropyl compound
Conditions	Radioligand binding assays (cross-study comparison)

Why This Matters

This data provides a compelling reason to select the isopropyl analog over simpler N-alkyl derivatives. The significant gain in target affinity directly translates to a more potent research tool, requiring lower concentrations for effective sigma-1 receptor binding in biochemical and cellular assays.

Comparative Asymmetric Synthesis Methods for the (S)-Enantiomer

Three distinct methods for synthesizing the (S)-enantiomer have been quantitatively compared. Traditional diastereomeric resolution using O,O-dibenzoyltartaric acid provides the highest enantiomeric excess (>98% ee) but suffers from a low yield of 32% . In contrast, a biocatalytic transaminase approach directly yields the (S)-isomer with 78% isolated yield and 92% ee, offering a more efficient and sustainable route for procurement .

Synthesis Routes

Data to verify

Biocatalytic: 78% yield, 92% ee Resolution: 32% yield, >98% ee Reference (PTC): 62% yield, 80% ee

Route selection influences enantiomeric purity and procurement scalability; biocatalysis offers higher throughput with moderate ee.

Multigram scale, Arthrobacter sp. transaminase

Evidence Dimension	Synthesis efficiency and stereochemical purity
Target Compound Data	Biocatalytic amination: 78% yield, 92% ee; Diastereomeric resolution: 32% yield, >98% ee
Comparator Or Baseline	Reference method: Phase-Transfer Catalysis: 62% yield, 80% ee (for (R)-isomer)
Quantified Difference	Biocatalysis vs. Resolution: +46% yield, -6% ee; Biocatalysis vs. Reference: +16% yield, +12% ee
Conditions	Multigram scale synthesis routes; biocatalysis uses Arthrobacter sp. transaminase under mild conditions.

Why This Matters

For procurement, this evidence highlights that high chemical purity (>98% ee) is achievable but comes at the cost of lower yield and thus potentially higher unit cost. The availability of a high-yield biocatalytic route suggests a scalable and cost-effective source for multi-gram quantities is feasible, which is a key consideration for bulk purchasing for advanced research programs.

Optimal Application Scenarios for (S)-N1-(1-Benzylpiperidin-3-yl)-N1-isopropylethane-1,2-diamine Based on Proven Differentiation

Enantioselective Pharmacological Studies on Sigma-1 Receptors

This compound is the prime candidate for any study requiring potent and stereoselective engagement of the sigma-1 receptor. Its Kᵢ of 1.45 nM makes it one of the highest-affinity ligands in its class, and the 6-fold affinity difference over the (R)-isomer allows for powerful 'chemical genetic' experiments using the (R)-isomer as a negative control, decoupling sigma-1-mediated effects from off-target activities.

Structure-Activity Relationship (SAR) Probe for N-Isopropyl Modification

As the culmination of an alkyl chain optimization series, this compound serves as a definitive SAR probe for the N-isopropyl modification. The 29-fold affinity boost compared to the N-ethyl analog conclusively demonstrates the optimal steric and lipophilic parameters for the sigma-1 binding pocket, making it an indispensable reference standard for validating computational docking models or designing next-generation ligands.

Radioligand Development and Competitive Binding Assays

The high sigma-1 affinity of this (S)-enantiomer positions it as a superior cold competitor in radioligand displacement assays, where low concentrations are needed to achieve effective competition without non-specific binding. Researchers aiming to develop novel PET or SPECT tracers for sigma-1 receptors should use this compound as a reference due to its validated high affinity and defined stereochemistry that can be directly compared with new imaging agents .

Application

Selection Property

Validation Focus

Sigma-1 stereoselective binding studies

Enantiomer-specific affinity context

Enantiomer binding comparison; off-target profiling with (R)-isomer control

N-alkyl chain SAR research

Isopropyl substitution binding profile

Affinity comparison with N-ethyl, N-methyl analogs; steric parameter validation

Radioligand displacement assay development

High-affinity sigma-1 binding context

Cold competitor performance; non-specific binding control in tracer studies